(2E)-2-(1,3-benzothiazol-2-yl)-3-(2,4-dimethoxyphenyl)prop-2-enenitrile

• IUPAC Name: (E)-2-(1,3-benzothiazol-2-yl)-3-(2,4-dimethoxyphenyl)prop-2-enenitrile
• InChI: InChI=1S/C18H14N2O2S/c1-21-14-8-7-12(16(10-14)22-2)9-13(11-19)18-20-15-5-3-4-6-17(15)23-18/h3-10H,1-2H3/b13-9+
• InChI Key: XRVACZZVLKPZOI-UKTHLTGXSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C=C(C#N)C2=NC3=CC=CC=C3S2)OC
• Isomeric SMILES: COC1=CC(=C(C=C1)/C=C(\C#N)/C2=NC3=CC=CC=C3S2)OC
• Molecular Formula: C18H14N2O2S
• Molecular Weight: 322.4 g/mol

Description

Synthesis Analysis

This involves detailing the chemical reactions used to synthesize the compound. It includes the reactants, conditions, catalysts, and the yield of the product.

Molecular Structure Analysis

Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used to determine the molecular structure of a compound.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes the reactants, products, and the conditions under which the reaction occurs.

Physical And Chemical Properties Analysis

This includes studying properties like melting point, boiling point, solubility, density, and reactivity with other substances.

Scientific Research Applications

Chemistry and Properties of Benzothiazole Derivatives

Benzothiazole derivatives, including compounds related to "(2E)-2-(1,3-benzothiazol-2-yl)-3-(2,4-dimethoxyphenyl)prop-2-enenitrile," have been extensively studied for their variable chemistry and properties. These compounds are known for their spectroscopic properties, structures, magnetic properties, biological, and electrochemical activities. The review by Boča, Jameson, and Linert (2011) provides a comprehensive overview of the preparation procedures, properties, and complex compounds involving benzothiazoles, highlighting their potential in various scientific research applications (Boča, Jameson, & Linert, 2011).

Therapeutic Potential of Benzothiazoles

Benzothiazoles are recognized for their broad spectrum of pharmaceutical applications, including antimicrobial, analgesic, anti-inflammatory, and antidiabetic activities. Kamal, Hussaini, and Malik (2015) discuss the development of benzothiazole-based chemotherapeutic agents, underlining the significance of the benzothiazole nucleus in drug discovery and its structural simplicity that facilitates the synthesis of chemical libraries for new entity discovery (Kamal, Hussaini, & Malik, 2015).

Benzothiazole Derivatives in Anticancer Research

The review by Ahmed et al. (2012) focuses on the structural modifications of benzothiazole scaffolds for the development of antitumor agents. This comprehensive review discusses heterocyclic derivatives bearing benzothiazole moiety, their in vitro and in vivo screening, structure–activity relationships (SAR), mechanism, pharmacokinetics, clinical use, and future therapeutic applications, indicating their potent anticancer activity and potential as drug candidates (Ahmed et al., 2012).

Antioxidant and Anti-inflammatory Properties

Raut et al. (2020) explore the synthesis and pharmacological evaluation of novel benzofused thiazole derivatives as potential antioxidant and anti-inflammatory agents. The study emphasizes the development of these compounds for therapeutic use, highlighting their distinct anti-inflammatory activity and potential antioxidant activity against reactive species, which underscores the therapeutic versatility of benzothiazole derivatives (Raut et al., 2020).

Amyloid Imaging in Alzheimer's Disease

Nordberg's review (2007) discusses the progress in amyloid imaging ligands, including benzothiazole derivatives, for measuring amyloid in vivo in the brains of patients with Alzheimer's disease. This advancement in PET amyloid imaging technique is highlighted as a breakthrough in understanding the pathophysiological mechanisms and enabling early detection of Alzheimer's disease (Nordberg, 2007).

Mechanism of Action

If the compound is biologically active, its mechanism of action in the body would be studied. This could involve its interaction with biological macromolecules, its metabolic pathway, and its physiological effects.

Safety and Hazards

This involves studying the compound’s toxicity, flammability, and environmental impact. It includes understanding the safety measures that need to be taken while handling and disposing of the compound.

Future Directions

This involves predicting or suggesting future research directions. It could include potential applications of the compound, modifications to improve its properties, or further studies to understand its properties better.